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Compound of Interest

Compound Name:
4-Bromothiophene-3-carboxylic

acid

Cat. No.: B100334 Get Quote

Essential Safety and Handling Guide for 4-
Bromothiophene-3-carboxylic Acid
This guide provides immediate, essential safety and logistical information for handling 4-
Bromothiophene-3-carboxylic acid in a laboratory setting. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling, use, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromothiophene-3-carboxylic acid is a solid that can cause skin and serious eye irritation.

[1][2][3] Proper personal protective equipment is mandatory to minimize exposure and ensure

safety.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Must meet ANSI Z87.1

standards. Required for all

handling procedures.[4]

Face Shield

To be worn over safety

goggles during procedures

with a high risk of splashing or

dust generation.[4][5]

Hand Protection Disposable Gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[6] Gloves should be

inspected before use and

changed immediately upon

contact with the chemical.[4][7]

Body Protection Laboratory Coat

A Nomex® or 100% cotton lab

coat that is fully buttoned is

required.[4][5]

Full-Length Pants and Closed-

Toe Shoes

Appropriate shoes that cover

the entire foot and long pants

must be worn to cover all skin.

[4][5]

Respiratory Protection Dust Mask/Respirator

A NIOSH-approved N95 dust

mask or a respirator with

appropriate cartridges should

be used when handling the

solid outside of a fume hood or

if dust generation is likely.[8]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[1][2]

The storage class for this type of combustible solid is typically Class 11.[8][9]

2. Preparation and Weighing:

All handling of the solid compound should be conducted within a certified chemical fume

hood to minimize inhalation exposure.

Before handling, ensure all required PPE is correctly worn.

Use a dedicated, clean weighing vessel and tools.

Handle the solid carefully to avoid generating dust.

3. Dissolution and Reaction:

When dissolving the solid, add it slowly to the solvent.

If the reaction is exothermic, use an ice bath to control the temperature.

Ensure all reaction vessels are appropriately clamped and secured.

4. Post-Handling:

Decontaminate all surfaces, glassware, and equipment that came into contact with the

chemical.

Remove PPE in the correct order to avoid cross-contamination, and dispose of single-use

items in the appropriate waste stream.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[1]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing
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Solid Waste: Dispose of contaminated solid waste, including gloves, weigh boats, and paper

towels, in a designated hazardous waste container.

Chemical Waste: Dispose of unused 4-Bromothiophene-3-carboxylic acid and solutions

containing the compound in a clearly labeled, sealed hazardous waste container. The

container should be designated for halogenated organic waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[2][3]

Chemical and Physical Properties
Property Value

CAS Number 16694-17-0[9]

Molecular Formula C₅H₃BrO₂S[9]

Molecular Weight 207.05 g/mol [9]

Form Solid[9]

Melting Point 158-163 °C[9]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 4-Bromothiophene-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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